Alanylbactobolin

Specification

• CAS No.: 74141-68-7
• Molecular Formula: C17H25Cl2N3O7
• Molecular Weight: 454.301
• IUPAC Name: (2S,5S)-5-amino-2-[[(3S,4S,5S,6S)-3-(dichloromethyl)-5,6,8-trihydroxy-3-methyl-1-oxo-4a,5,6,7-tetrahydro-4H-isochromen-4-yl]amino]-4-oxohexanamide
• Standard InChI: InChI=1S/C17H25Cl2N3O7/c1-5(20)7(23)3-6(14(21)27)22-13-11-10(8(24)4-9(25)12(11)26)15(28)29-17(13,2)16(18)19/h5-6,9,11-13,16,22,24-26H,3-4,20H2,1-2H3,(H2,21,27)/t5-,6-,9-,11?,12+,13-,17-/m0/s1
• Standard InChI Key: MVQRHIQTRCXASG-IEZNXDTOSA-N
• SMILES: CC(C(=O)CC(C(=O)N)NC1C2C(C(CC(=C2C(=O)OC1(C)C(Cl)Cl)O)O)O)N
• Appearance: Solid powder

Introduction

Chemical Properties and Structural Characteristics

Alanylbactobolin is a complex organic molecule with the molecular formula C17H25Cl2N3O7 and a molecular weight of 454.3 g/mol. The compound is characterized by its dichloromethyl group and multiple functional groups that contribute to its biological activity.

Structural Information

The chemical structure of Alanylbactobolin contains several key features:

• IUPAC name: (2S,5S)-5-amino-2-[[(3S,4S,5S,6S)-3-(dichloromethyl)-5,6,8-trihydroxy-3-methyl-1-oxo-4a,5,6,7-tetrahydro-4H-isochromen-4-yl]amino]-4-oxohexanamide

• InChIKey: MVQRHIQTRCXASG-QTHYPXODSA-N

• SMILES notation: CC@@HN

The compound contains a hexahydroisochromene core with a dichloromethyl substituent, connected to an amino acid-derived side chain. This structural configuration contributes to its ability to interact with biological targets.

Physical Properties

Alanylbactobolin appears as colorless crystals and is readily soluble in methanol. The compound has specific solubility characteristics that influence its pharmaceutical formulation and biological availability:

Property	Value/Description
Physical State	Colorless crystals
Molecular Weight	454.3 g/mol
Monoisotopic Mass	453.10696 Da
Solubility	Readily soluble in methanol
CAS Number	74141-68-7
Alternative Identifiers	Bactobolin B, Y 12896, DTXSID80995581

Biological Activity and Mechanism of Action

Alanylbactobolin demonstrates significant antimicrobial and antitumor activities, making it a compound of interest for potential therapeutic applications.

Antitumor Properties

Alanylbactobolin has demonstrated antitumor activities as reported in several studies. Research by Okumoto et al. indicates that 3-dichloromethylactinobolins, a class that includes Alanylbactobolin, possess significant antitumor properties. The compound's ability to affect both bacterial cells and tumor cells suggests a potential dual-target mechanism that warrants further investigation for therapeutic development.

Synthesis and Related Compounds

The synthesis of Alanylbactobolin involves sophisticated chemical processes that have been documented in scientific literature and patents.

Synthesis Pathways

According to Japanese patent JPS5699466A, specific methods for the preparation of Alanylbactobolin have been developed. Additionally, research has shown that N-acylbactobolins were synthesized, and N-L-alanylbactobolin was specifically identified as Bactobolin B through these synthetic efforts.

Analytical Characterization

Modern analytical techniques have been employed to characterize Alanylbactobolin, providing detailed information about its physical and chemical properties.

Spectroscopic Data

Mass spectrometry data for Alanylbactobolin reveals several characteristic adducts:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	454.11424	195.6
[M+Na]+	476.09618	199.1
[M+NH4]+	471.14078	198.6
[M+K]+	492.07012	198.0
[M-H]-	452.09968	193.8
[M+Na-2H]-	474.08163	192.1
[M]+	453.10641	195.3
[M]-	453.10751	195.3

This collision cross-section data provides valuable information for the identification and characterization of Alanylbactobolin in complex biological matrices.

Current Status and Future Perspectives

Current Research Status

Current research on Alanylbactobolin appears to be focused on elucidating its precise mechanism of action and exploring its potential applications in antimicrobial and anticancer therapeutics. The compound has been included in various screening libraries focused on antibiotic and bacterial targets.

Future Research Directions

Several promising areas for future research on Alanylbactobolin include:

• Detailed elucidation of its mechanism of action against both bacterial cells and tumor cells

• Structure-activity relationship studies to develop more potent or selective derivatives

• Exploration of potential synergistic effects with established antibiotics or anticancer agents

• Investigation of its efficacy against drug-resistant bacteria or treatment-resistant tumors

The dual antimicrobial and antitumor properties of Alanylbactobolin make it a particularly interesting candidate for further development in an era when both antibiotic resistance and cancer treatment remain significant clinical challenges.